Cas no 1620-98-0 (3,5-Di-tert-butyl-4-hydroxybenzaldehyde)

3,5-Di-tert-butyl-4-hydroxybenzaldehyde Properties

Names and Identifiers

• 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
• 3,5-di0T0butyl-4-hydroxybenzaldehyde*hemihydrate
• Dibutylhydroxybenzaldehyde
• 3,5-Di-(tert-butyl)-4-hydroxybenzaldehyde
• 3,5-ditert-butyl-4-hydroxybenzaldehyde
• 3,5-Di(tert-butyl)-4-hydroxybenzaldehyde
• 3,5-
• 3,5-4-
• BHT-OCH
• BHT-ALDEHYDE
• TIMTEC-BB SBB007996
• 4-Formyl-2,6-di-tert-butylphenol
• 3,5-Ditelt-4-hydro benzaldehyde
• AKOS BBS-00003212
• LABOTEST-BB LT00940202
• W-107967
• 3,5-Di-tert-butyl-4-hydroxy-benzaldehyde
• 3,5-Di-t-butyl-4-hydroxy benzaldehyde
• 2,6-Ditert-butyl-4-(hydroxymethylene)-2,5-cyclohexadien-1-one #
• EN300-17563
• 3,5-Di-t-butyl-4-hydroxybenzaldehyde
• 3,5-Ditert-butyl-4-hydroxybenzaldehyde, AldrichCPR
• NSC14450
• NSC-14450
• SR-01000944840-1
• 3-TERT-BUTYL-2-HYDROXY-.BETA.,.BETA.,5-TRIMETHYLBENZENEETHYL-.BETA.-D-GLUCOSIDURONATE
• 3,5-di-tert.butyl-4-hydroxy benzaldehyde
• CHEBI:170060
• 3,5-bis(1,1-dimethylethyl)-4-hydroxybenzaldehyde
• 3,5,-di-t-butyl-4-hydroxybenzaldehyde
• 3,5-di-tert-butyl 4-hydroxybenzaldehyde
• MAADFVPSLRWBIA-UHFFFAOYSA-N
• 3,5- di-tert-butyl-4-hydroxybenzaldehyde
• AE-641/02487004
• SCHEMBL22930710
• 2,6-Di-tert-Butyl-4-formylphenol
• Tox21_113770
• InChI=1/C15H22O2/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-9,17H,1-6H
• 2,3,5,6-Detetrahydrocyclohexanone, 2,6-di-t-butyl-4-hydroxymethylene-
• FT-0614732
• Benzaldehyde,5-di-tert-butyl-4-hydroxy-
• DTXCID8031447
• CHEMBL225623
• 3,5-di-tert.-butyl-4-hydroxybenzaldehyde
• Benzoic aldehyde, 3,5-di-t-butyl-4-hydroxy-
• 3,5-di-tert-butyl-4-hydrox-ybenzaldehyde
• AB01324450-02
• AC-10539
• 1620-98-0
• 3,5-bis(tert-butyl)-4-hydroxybenzaldehyde
• 3,5-ditert.butyl-4-hydroxybenzaldehyde
• 3,5-di-tert.butyl-4-hydroxybenzaldehyde
• CS-W012903
• EINECS 216-592-0
• DTXSID7057658
• BRN 0982526
• 4-Hydroxy-3,5-di-tert-butylbenzaldehyde
• NCGC00253643-02
• AKOS000113376
• UNII-95VTI93VUL
• 4-hydroxy-3,5-di-tert.-butylbenzaldehyde
• Q27271830
• MS-3676
• Benzaldehyde, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• Benzaldehyde, 3,5-di-tert-butyl-4-hydroxy-
• BCP04892
• 3,5-ditert-Butyl-4-hydroxy-benzaldehyde
• Benzaldehyde, 4-hydroxy-3,5-di-tert-butyl
• CAS-1620-98-0
• Z56957492
• AM20050056
• Benzaldehyde,5-bis(1,1-dimethylethyl)-4-hydroxy-
• MFCD00008826
• 95VTI93VUL
• NS00009935
• SCHEMBL85764
• 4-08-00-00601 (Beilstein Handbook Reference)
• A810339
• SR-01000944840
• NSC 14450
• 3,5-di tert.butyl-4-hydroxybenzaldehyde
• F1673-1281
• 3,5-di-t-butyl4-hydroxybenzaldehyde
• NCGC00253643-01
• 3,5-di-tertiary-butyl-4-hydroxybenzaldehyde
• BHT-CHO
• STK397393
• 3,5-di(Tert-butyl)-4-hydroxybenzaldehyde
• Benzaldehyde, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-(9CI)
• 3-TERT-BUTYL-2-HYDROXY-BETA,BETA,5-TRIMETHYLBENZENEETHYL-BETA-D-GLUCOSIDURONATE
• BBL010515
• DB-022118
• 3，5-Ditelt-4-hydro benzaldehyde
• +Expand

• MDL： MFCD00008826
• InChIKey： DOZRDZLFLOODMB-UHFFFAOYSA-N
• Inchi： 1S/C15H22O2/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-9,17H,1-6H3
• SMILES： C1=C(C=O)C=C(C(=C1C(C)(C)C)O)C(C)(C)C
• BRN： 982526

Computed Properties

• Exact Mass: 234.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.162
• Heavy Atom Count: 17
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 3.79970
• PSA: 37.30000
• Refractive Index: 1.5542 (estimate)
• Boiling Point: 289.2°C at 760 mmHg
• Melting Point: 187.0 to 192.0 deg-C
• Flash Point: 121.6℃
• Solubility: Soluble in hot methanol.
• Color/Form: Light yellow or light brown flake crystals.
• Solubility: Insoluble in water.
• Sensitiveness: Air Sensitive
• Density: 1.0031 (rough estimate)